Cas no 30432-47-4 (Chlorotris(triethylsilyl)silane)

• Product Name: Chlorotris(triethylsilyl)silane
• CAS No: 30432-47-4
• MF: C₁₈H₄₅ClSi₄
• MW: 409.344908475876
• CID: 2602258
• PubChem ID: 329765147
• Update Time: 2025-04-26

Chlorotris(triethylsilyl)silane Chemical and Physical Properties

Names and Identifiers

• chloro-tris(triethylsilyl)silane
• Supersilyl TES
• Chlorotris(triethylsilyl)silane
• 2-Chloro-1,1,1,3,3,3-hexaethyl-2-(triethylsilyl)trisilane
• AT29454
• 30432-47-4
• DTXSID10746462

• MDL： MFCD18910706
• Inchi： 1S/C18H45ClSi4/c1-10-20(11-2,12-3)23(19,21(13-4,14-5)15-6)22(16-7,17-8)18-9/h10-18H2,1-9H3
• InChI Key： PWDJKBJJIRTHAW-UHFFFAOYSA-N
• SMILES： Cl[Si]([Si](CC)(CC)CC)([Si](CC)(CC)CC)[Si](CC)(CC)CC

Computed Properties

• Exact Mass: 408.2286853g/mol
• Monoisotopic Mass: 408.2286853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.941 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.535

Chlorotris(triethylsilyl)silane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Chlorotris(triethylsilyl)silane

Chlorotris(triethylsilyl)silane: A Comprehensive Overview

Chlorotris(triethylsilyl)silane (CAS No. 30432-47-4) is a versatile organosilicon compound that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound, characterized by its unique structure featuring a central silicon atom bonded to one chlorine atom and three triethylsilyl groups, exhibits exceptional reactivity and functional versatility. Recent advancements in its synthesis, characterization, and applications have further solidified its position as a valuable tool in modern chemistry.

The synthesis of Chlorotris(triethylsilyl)silane has been optimized through various methodologies, with a particular emphasis on controlling the steric and electronic properties of the molecule. Researchers have explored the use of different catalysts and reaction conditions to enhance yield and purity. For instance, studies have demonstrated that the use of transition metal catalysts can significantly accelerate the formation of this compound, making it more accessible for large-scale applications.

One of the most notable applications of Chlorotris(triethylsilyl)silane lies in its role as a precursor in the synthesis of advanced materials. Its ability to undergo controlled cross-coupling reactions has made it invaluable in the development of novel polymers, siloxanes, and hybrid materials. Recent research has highlighted its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

In the realm of catalysis, Chlorotris(triethylsilyl)silane has emerged as a highly effective ligand for transition metal catalysts. Its bulky triethylsilyl groups provide steric protection to the metal center, enabling selective catalytic transformations. This property has been leveraged in asymmetric catalysis, where high enantioselectivity is required for the production of chiral pharmaceutical intermediates.

The electronic properties of Chlorotris(triethylsilyl)silane have also been exploited in semiconductor manufacturing. Its use as a dopant in silicon-based semiconductors has been shown to improve device performance by enhancing carrier mobility and reducing defects. Recent studies have focused on optimizing doping conditions to achieve better control over the electronic characteristics of these materials.

Moreover, Chlorotris(triethylsilyl)silane has found applications in biochemistry and drug discovery. Its ability to participate in bioorthogonal reactions makes it an attractive candidate for click chemistry applications. Researchers have utilized this compound to develop bioconjugates and drug delivery systems with improved stability and targeting efficiency.

Despite its numerous advantages, the handling and storage of Chlorotris(triethylsilyl)silane require careful consideration due to its reactivity with moisture and oxygen. Advances in packaging technologies and storage solutions have been implemented to ensure safe handling and prolonged shelf life.

In conclusion, Chlorotris(triethylsilyl)silane (CAS No. 30432-47-4) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key building block in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow even further.